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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B1223160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Yellow 56 in

polymer science research. This document includes its applications as a colorant and potential

fluorescent probe, detailed experimental protocols for its incorporation into polymer matrices,

and methods for assessing its stability and leaching.

Introduction to Solvent Yellow 56
Solvent Yellow 56, also known as C.I. 11021 and N,N-diethyl-p-(phenylazo)aniline, is a

synthetic azo dye characterized by its vibrant reddish-yellow hue.[1][2] Its solubility in organic

solvents and good thermal stability make it a common colorant for a variety of materials,

including plastics, waxes, fats, and printing inks.[1][3][4] In polymer science, it is frequently

used to color plastics such as polystyrene (PS), high-impact polystyrene (HIPS), rigid polyvinyl

chloride (RPVC), and styrene-acrylonitrile (SAN). Beyond its role as a simple colorant, its azo

chromophore structure suggests potential applications as a molecular probe to investigate

polymer properties.

Physicochemical and Optical Properties
A summary of the key properties of Solvent Yellow 56 is presented in the table below. This

data is essential for its effective application in polymer systems.
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Property Value References

Chemical Formula C₁₆H₁₉N₃

Molar Mass 253.34 g/mol

Appearance Reddish-yellow powder

Melting Point 100 °C

Heat Resistance in PS 220 °C

Light Fastness in PS 4-5 (on a scale of 1-8)

Solubility in Acetone (20°C) 171.3 g/L

Solubility in Toluene (20°C) 371.9 g/L

Solubility in Ethanol (20°C) 41.4 g/L

Water Solubility Insoluble

Applications in Polymer Science Research
Polymer Coloration and Masterbatch Preparation
Solvent Yellow 56 is widely used for the bulk coloration of various thermoplastic polymers. For

research purposes, creating polymer samples with uniform color is crucial for studying visual

properties, degradation, and for creating well-defined composite materials.

Potential as a Fluorescent Probe
Although primarily used as a colorant, Solvent Yellow 56 is also classified as a fluorescent

dye. Azo dyes can exhibit changes in their fluorescence properties based on the polarity and

viscosity of their microenvironment. This suggests that Solvent Yellow 56 could potentially be

used as a probe to study:

Polymerization kinetics

Glass transition phenomena

Polymer degradation
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Solvent diffusion in polymer matrices

Further research is required to fully characterize its photophysical properties within various

polymer systems to validate these applications.

Experimental Protocols
Protocol for Incorporating Solvent Yellow 56 into
Polystyrene Films via Solvent Casting
This protocol describes a common laboratory method for preparing polymer films with a

dispersed dye.

Materials:

Polystyrene (PS) pellets or powder

Solvent Yellow 56

Toluene (or another suitable solvent for PS)

Glass petri dish or other flat casting surface

Magnetic stirrer and stir bar

Drying oven

Procedure:

Prepare Polystyrene Solution: Dissolve a known amount of polystyrene in toluene to achieve

a desired concentration (e.g., 10% w/v). Stir the mixture until the polymer is completely

dissolved. This may take several hours.

Prepare Dye Stock Solution: Dissolve a precise amount of Solvent Yellow 56 in a small

volume of toluene to create a concentrated stock solution.

Doping the Polymer Solution: Add a calculated volume of the Solvent Yellow 56 stock

solution to the polystyrene solution to achieve the desired final dye concentration (e.g.,
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0.01% w/w relative to the polymer). Stir the mixture thoroughly to ensure uniform dispersion

of the dye.

Casting the Film: Pour the colored polymer solution into a clean, level glass petri dish. The

volume of the solution will determine the thickness of the final film.

Solvent Evaporation: Place the petri dish in a fume hood at room temperature to allow for

slow evaporation of the solvent. For a more controlled evaporation rate, a partially covered

dish can be used. Alternatively, the film can be dried in a vacuum oven at a temperature

below the boiling point of the solvent.

Final Drying and Film Removal: Once the film appears dry, place it in a vacuum oven at a

moderately elevated temperature (e.g., 60°C) for several hours to remove any residual

solvent. Carefully peel the film from the glass substrate.
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Workflow for Solvent Casting of a Dyed Polymer Film.

Protocol for Leaching Assessment of Solvent Yellow 56
from a Polymer Matrix
This protocol provides a general framework for assessing the migration of Solvent Yellow 56
from a polymer into a food simulant. This is particularly relevant for applications in food

packaging or other materials with direct human contact.
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Materials:

Polymer sample containing Solvent Yellow 56

Food simulant (e.g., 10% ethanol for aqueous foods, 50% ethanol for fatty foods, or a

vegetable oil)

Incubator or water bath

UV-Vis spectrophotometer

Glass vials with inert caps

Procedure:

Sample Preparation: Cut the colored polymer into small, uniform pieces to maximize the

surface area-to-volume ratio. Record the total surface area and weight of the polymer

sample.

Immersion: Place the polymer sample into a glass vial and add a known volume of the

selected food simulant, ensuring the sample is fully submerged.

Incubation: Seal the vial and place it in an incubator at a controlled temperature (e.g., 40°C)

for a specified period (e.g., 10 days). The conditions should be chosen to simulate the

intended use or to accelerate leaching.

Sample Collection: At predetermined time intervals, carefully remove an aliquot of the food

simulant for analysis.

Quantification: Analyze the collected liquid using a UV-Vis spectrophotometer to determine

the concentration of Solvent Yellow 56 that has leached into the simulant. This is done by

comparing the absorbance at the dye's λmax to a pre-established calibration curve.

Data Analysis: Calculate the amount of leached dye per unit surface area of the polymer.
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Workflow for a Leaching Assessment of a Dyed Polymer.

Monitoring Polymer Degradation
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The yellowing of polymers is often an indicator of degradation. While Solvent Yellow 56 is

itself yellow, changes in its color or the overall color of the polymer matrix can be monitored

over time to assess degradation.

Logical Relationship for Color Change in a Dyed Polymer:

Environmental Stressors

Polymer Matrix Degradation Effects
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Factors Leading to Color Change in a Dyed Polymer.

Safety Considerations
Solvent Yellow 56 is an azo dye, and some azo dyes have the potential to degrade into

aromatic amines, which may pose health risks. It is important to handle this substance with

care, using appropriate personal protective equipment, and to be aware of regulatory

considerations for its intended application.

Conclusion
Solvent Yellow 56 is a versatile dye for coloring a range of polymers in a research setting. The

provided protocols offer a starting point for incorporating this dye into polymer films and for

assessing its stability. While its potential as a fluorescent probe is intriguing, further

characterization of its photophysical properties in different polymer environments is necessary
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to fully realize this application. Researchers should always consider the safety and regulatory

aspects associated with the use of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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